Cas no 125574-55-2 ((1S)-1-(4-pentylphenyl)ethan-1-ol)

• Product Name: (1S)-1-(4-pentylphenyl)ethan-1-ol
• CAS No: 125574-55-2
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• MDL: MFCD09863801
• CID: 5187602
• Update Time: 2025-06-08

(1S)-1-(4-pentylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-Pentylphenyl)ethan-1-ol
• (S)-1-(4-Pentylphenyl)ethan-1-ol
• (AlphaS)-alpha-methyl-4-pentylbenzenemethanol
• Benzenemethanol, α-methyl-4-pentyl-, (αS)-
• (1S)-1-(4-pentylphenyl)ethan-1-ol

• MDL： MFCD09863801
• Inchi： 1S/C13H20O/c1-3-4-5-6-12-7-9-13(10-8-12)11(2)14/h7-11,14H,3-6H2,1-2H3/t11-/m0/s1
• InChI Key： MVURWJUERXRTAO-NSHDSACASA-N
• SMILES： O[C@@H](C)C1C=CC(=CC=1)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 136
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2

Additional information on (1S)-1-(4-pentylphenyl)ethan-1-ol

Introduction to Compound CAS No. 125574-55-2: (1S)-1-(4-Pentylphenyl)ethan-1-ol

(1S)-1-(4-Pentylphenyl)ethan-1-ol, also known by its CAS number 125574-55-2, is a versatile organic compound with a unique structure and a wide range of applications. This compound belongs to the class of alcohols, specifically secondary alcohols, and features a chiral center at the carbon atom bonded to the hydroxyl group. The molecule consists of a benzene ring substituted with a pentyl group at the para position and an ethan-1-ol group attached to the same carbon atom, creating a complex yet fascinating structure.

The synthesis of (1S)-1-(4-Pentylphenyl)ethan-1-ol typically involves multi-step organic reactions, often starting from benzene derivatives and employing methods such as Friedel-Crafts alkylation or nucleophilic aromatic substitution. The stereochemistry of the compound is crucial, as the (S) configuration imparts specific physical and chemical properties that are essential for its applications in various industries.

Recent studies have highlighted the potential of (1S)-1-(4-Pentylphenyl)ethan-1-ol in the field of pharmaceuticals, where its chiral nature makes it an ideal candidate for drug design. Researchers have explored its ability to act as a chiral auxiliary in asymmetric synthesis, enabling the production of enantiomerically pure compounds. Additionally, this compound has shown promise in the development of novel materials, such as liquid crystals and polymers, due to its unique molecular architecture.

In terms of physical properties, (1S)-1-(4-Pentylphenyl)ethan-1-ol exhibits a melting point of approximately 68°C and a boiling point around 230°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for use in various chemical processes. The compound's hydroxyl group also contributes to its ability to form hydrogen bonds, which is advantageous in applications requiring specific intermolecular interactions.

The latest research has also focused on the environmental impact of (1S)-1-(4-Pentylphenyl)ethan-1-ol. Studies have shown that it is biodegradable under aerobic conditions, making it an eco-friendly choice for industrial applications. Furthermore, its low toxicity profile has been confirmed in recent toxicity assays, which adds to its suitability for use in consumer products.

In conclusion, (1S)-1-(4-Pentylphenyl)ethan-1-ol (CAS No. 125574-55-2) is a multifaceted compound with significant potential across diverse fields. Its chiral nature, unique structure, and favorable physical properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an even more prominent role in future innovations.